Cas no 2183440-31-3 (t-Boc-N-Amido-PEG8-propargyl)

• Product Name: t-Boc-N-Amido-PEG8-propargyl
• CAS No: 2183440-31-3
• MF: C₂₄H₄₅NO₁₀
• MW: 507.614808797836
• CID: 4641766
• PubChem ID: 131709265
• Update Time: 2025-05-20

t-Boc-N-Amido-PEG8-propargyl Chemical and Physical Properties

Names and Identifiers

• t-Boc-N-Amido-PEG8-propargyl
• Boc-NH-PEG8-propargyl
• Propargyl-PEG8-NHBoc
• C70746
• R01-0154
• DA-58335
• tert-butyl N-(3,6,9,12,15,18,21,24-octaoxaheptacos-26-yn-1-yl)carbamate
• Boc-NH-PEG8-Alkyne
• CS-0115447
• HY-140883
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• BP-23850
• 2183440-31-3
• AKOS040741440

• Inchi： 1S/C24H45NO10/c1-5-7-27-9-11-29-13-15-31-17-19-33-21-22-34-20-18-32-16-14-30-12-10-28-8-6-25-23(26)35-24(2,3)4/h1H,6-22H2,2-4H3,(H,25,26)
• InChI Key： WMHPLGWQQONPQL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCC#C

Computed Properties

• Exact Mass: 507.30434663g/mol
• Monoisotopic Mass: 507.30434663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Solid powder

t-Boc-N-Amido-PEG8-propargyl Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on t-Boc-N-Amido-PEG8-propargyl

t-Boc-N-Amido-PEG8-propargyl

The compound t-Boc-N-Amido-PEG8-propargyl (CAS No: 2183440-31-3) is a specialized polyethylene glycol (PEG) derivative that has gained significant attention in the fields of bioconjugation, drug delivery, and materials science. This molecule combines the well-known properties of PEG with functional groups that enable versatile chemical modifications. The t-Boc (tert-butyloxycarbonyl) group serves as a protecting group for the amine functionality, while the propargyl group introduces alkyne functionality, making this compound highly suitable for click chemistry applications.

PEG, or polyethylene glycol, is a biocompatible polymer widely used in pharmaceuticals and biomedical applications due to its water solubility, low immunogenicity, and ability to reduce protein clearance in vivo. In t-Boc-N-Amido-PEG8-propargyl, the PEG chain is eight units long (PEG8), providing a balance between flexibility and molecular weight. The N-amido group at one end of the PEG chain allows for further functionalization, such as coupling with proteins or other biomolecules. Meanwhile, the propargyl group at the other end enables reactions with azides or other alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.

Recent advancements in click chemistry have expanded the utility of t-Boc-N-Amido-PEG8-propargyl in creating bioconjugates with enhanced stability and functionality. For instance, researchers have utilized this compound to develop PEGylated proteins with improved half-lives and reduced immunogenicity. Additionally, its alkyne functionality has been leveraged to create cross-linked hydrogels for tissue engineering applications. These developments underscore the importance of t-Boc-N-Amido-PEG8-propargyl as a versatile building block in modern biomedical research.

The synthesis of t-Boc-N-Amido-PEG8-propargyl typically involves multi-step chemical reactions. The process begins with the activation of PEG using a carbonyl diimide coupling agent, followed by the introduction of the t-Boc protecting group. Subsequently, the propargyl group is added via nucleophilic substitution or other suitable methods. The final product is purified to ensure high purity and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In terms of applications, t-Boc-N-Amido-PEG8-propargyl has been employed in various drug delivery systems. For example, it has been used to modify liposomes and nanoparticles, enhancing their stability and targeting capabilities. Furthermore, its compatibility with click chemistry makes it an ideal candidate for creating stimuli-responsive materials that can release drugs under specific conditions.

Recent studies have also explored the use of t-Boc-N-Amido-PEG8-propargyl in gene therapy applications. By conjugating this compound with DNA or RNA molecules, researchers have developed more efficient gene delivery vectors with reduced toxicity and improved transfection efficiency. These findings highlight the potential of this compound in advancing personalized medicine and targeted therapies.

Despite its numerous advantages, the use of t-Boc-N-Amido-PEG8-propargyl requires careful consideration of its stability under physiological conditions. The t-Boc group, while effective as a protecting group during synthesis, can hydrolyze under certain conditions, potentially affecting the integrity of bioconjugates. Therefore, optimizing reaction conditions and storage parameters is crucial to ensure the reliability of this compound in practical applications.

In conclusion, t-Boc-N-Amido-PEG8-propargyl (CAS No: 2183440-31-3) is a valuable tool in contemporary biomedical research and materials science. Its unique combination of PEG properties with functional groups for click chemistry makes it indispensable for developing advanced bioconjugates and drug delivery systems. As research continues to uncover new applications for this compound, its role in advancing therapeutic interventions will undoubtedly grow.